molecular formula C19H17ClN2O4S B6551218 2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(2,4-dimethoxyphenyl)acetamide CAS No. 1040665-56-2

2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(2,4-dimethoxyphenyl)acetamide

Cat. No.: B6551218
CAS No.: 1040665-56-2
M. Wt: 404.9 g/mol
InChI Key: YHCITTAIIVAUCK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(2,4-dimethoxyphenyl)acetamide belongs to the acetamide class of molecules characterized by a central acetamide backbone linked to substituted aromatic and heterocyclic groups. These derivatives are typically synthesized via nucleophilic substitution reactions between thiol-containing heterocycles (e.g., 1,3-oxazole-2-thiols) and bromoacetamide intermediates in the presence of bases like sodium hydride (NaH) and polar aprotic solvents (e.g., dimethylformamide) . The 3-chlorophenyl and 2,4-dimethoxyphenyl groups likely influence electronic properties, solubility, and biological interactions, as seen in related compounds .

Properties

IUPAC Name

2-[[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl]-N-(2,4-dimethoxyphenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H17ClN2O4S/c1-24-14-6-7-15(16(9-14)25-2)22-18(23)11-27-19-21-10-17(26-19)12-4-3-5-13(20)8-12/h3-10H,11H2,1-2H3,(H,22,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YHCITTAIIVAUCK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=C(C=C1)NC(=O)CSC2=NC=C(O2)C3=CC(=CC=C3)Cl)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H17ClN2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

404.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Table 1: Substituent and Structural Comparisons

Compound Name Heterocycle Aromatic Substituents (Position) Molecular Weight Biological Target/Activity Ref.
Target Compound 1,3-oxazole 3-chlorophenyl, 2,4-dimethoxyphenyl ~407.8 (calc.) Not reported
2-{[5-(4-Chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(2,4-difluorophenyl)acetamide 1,3-oxazole 4-chlorophenyl, 2,4-difluorophenyl 380.8 Not reported
2-{[5-(4-Bromophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(2,4-difluorophenyl)acetamide 1,3-oxazole 4-bromophenyl, 2,4-difluorophenyl 425.25 Not reported
N-(5-Chloro-2,4-dimethoxyphenyl)-2-{[5-(2-methylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide 1,3,4-oxadiazole 2-methylfuran-3-yl, 5-chloro-2,4-dimethoxyphenyl Acetylcholinesterase inhibition
5-Substituted-1,3,4-oxadiazole-2yl-N-(2-methoxy-5-chlorophenyl)-2-sulfanyl acetamide 1,3,4-oxadiazole Varied substituents, 2-methoxy-5-chlorophenyl Acetylcholinesterase, butyrylcholinesterase inhibition

Key Observations:

  • Heterocycle Impact: Oxazole derivatives (e.g., F465-0109 ) often exhibit higher metabolic stability compared to oxadiazoles due to reduced ring strain. However, oxadiazole derivatives (e.g., ) show enhanced enzyme inhibition, likely due to improved hydrogen-bonding capacity.
  • Chlorine at the 3-position on the phenyl ring could modulate electron-withdrawing effects, influencing receptor binding .

Molecular Docking and Thermodynamic Data

Docking studies on analogous compounds reveal critical binding interactions:

Table 2: Docking Scores of Related Acetamides

Compound Name Target Protein Docking Score (kcal/mol) Ref.
N-[2-(3,4-Dimethoxyphenyl)ethyl]-2-{4-[(isobutylamino)sulfonyl]-2-methylphenoxy}acetamide ACE2 -5.51
SirReal2 (SIRT2 inhibitor) SIRT2

Insights:

  • The 2,4-dimethoxyphenyl group may mimic natural ligands in ACE2 binding (e.g., ), while sulfanyl linkages enhance hydrophobic interactions.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.